(3r)-1-Azabicyclo[2.2.2]oct-3-Yl Hydroxy(Diphenyl)acetate

• CAS No.: 6581-06-2
• Product Name: (3r)-1-Azabicyclo[2.2.2]oct-3-Yl Hydroxy(Diphenyl)acetate
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 1-azabicyclo[2.2.2]octan-3-yl 2-hydroxy-2,2-diphenylacetate
• Standard InChI: InChI=1S/C21H23NO3/c23-20(25-19-15-22-13-11-16(19)12-14-22)21(24,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,16,19,24H,11-15H2
• Standard InChIKey: HGMITUYOCPPQLE-UHFFFAOYSA-N
• Isomeric SMILES: C1CN2CCC1[C@H](C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
• SMILES: C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
• Canonical SMILES: C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
• Colorform: Crystalline solid; Vapors colorless
• Melting Point: 164 °C
• Physical Description: 3-quinuclidinyl benzilate is a colorless liquid, odorless to fruity.; White crystalline solid.
• Description: 3-quinuclidinyl benzilate is a colorless liquid, odorless to fruity.; A high-affinity muscarinic antagonist commonly used as a tool in animal and tissue studies.
• Solubility: Stable in most solvents ... soluble in propylene glycol, DMSO, and other solvents.; In water, 200 mg/L at 25 °C (est)
• Synonyms: Ro 2-3308; 3-Quinuclidinyl benzilate; QNB; 1-Azabicyclo[2.2.2]octan-3-yl 2-hydroxy-2,2-diphenylacetate
• Vapor Density: 11.6 (Air = 1)
• Vapor Pressure: 2.38X10-10 mm Hg at 25 °C (est)
• PubChem Compound: 23056
• Last Modified: Nov 11 2021